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Compound of Interest

Compound Name:
Methyl 3-carbamoylpyridine-2-

carboxylate

CAS No.: 24195-06-0

Cat. No.: B11721764

Get Quote

Executive Summary
Methyl 3-carbamoylpyridine-2-carboxylate (CAS 24195-06-0) is a critical heterocyclic

intermediate, primarily utilized in the synthesis of sulfonylurea herbicides and pyridine-based

pharmaceutical scaffolds. Its purification and downstream processing rely heavily on precise

solubility data to optimize crystallization yields and solvent recovery.

This guide provides a comprehensive framework for determining, modeling, and applying the

solubility parameters of this compound. It synthesizes theoretical structure-property

relationships with rigorous experimental protocols, ensuring researchers can generate valid,

scalable data for process development.

Compound Characterization & Physicochemical
Profile[2][3][4][5][6][7]
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Understanding the molecular architecture is the first step in predicting solubility behavior.

Property Specification

IUPAC Name Methyl 3-carbamoylpyridine-2-carboxylate

CAS Number 24195-06-0

Molecular Formula

Molecular Weight 180.16 g/mol

Structural Features

Pyridine Ring: Aromatic, electron-deficient

(Hydrophobic/Polar)C2-Ester (-COOMe): H-

bond acceptor, lipophilicC3-Amide (-CONH2):

Strong H-bond donor/acceptor, hydrophilic

Predicted LogP ~0.5 - 1.2 (Amphiphilic nature)

Solubility Mechanism Analysis
The molecule exhibits a "push-pull" solubility mechanism:

The Pyridine Core & Ester Group: Promote solubility in moderately polar organic solvents

(e.g., Ethyl Acetate, Dichloromethane).

The Carbamoyl (Amide) Group: Introduces strong intermolecular hydrogen bonding,

significantly reducing solubility in non-polar solvents (Hexane) while enhancing it in protic

solvents (Methanol) and high-dipole aprotic solvents (DMSO).

Solvent Selection & Predicted Solubility Tiers
Based on Hansen Solubility Parameters (HSP) and functional group contribution, the solubility

profile is categorized into three tiers. This hierarchy guides initial solvent screening for

crystallization design.
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Tier Solubility Potential Solvents
Mechanistic
Rationale

Tier 1 High (>100 mg/mL) DMSO, DMF, DMAc

Strong dipole-dipole

interactions and H-

bond acceptance

disrupt the crystal

lattice efficiently.

Tier 2
Moderate (20-80

mg/mL)

Methanol, Ethanol,

Acetone

Alcohols:

Donor/Acceptor

matching with the

amide group.Acetone:

Dipole interactions

with the ester/pyridine

ring.

Tier 3
Low/Sparingly (<10

mg/mL)

Toluene, Isopropanol,

Water

Toluene: Lacks H-

bonding capability to

break amide-amide

lattice

interactions.Water:

Hydrophobic effect of

the pyridine/methyl

ester dominates.

Tier 4 Insoluble n-Hexane, Heptane

Total polarity

mismatch. Excellent

candidates for anti-

solvents.

Core Protocol: Experimental Solubility
Determination
To generate authoritative data, a self-validating Isothermal Saturation Method is required. This

protocol minimizes gravimetric errors and ensures thermodynamic equilibrium.

Experimental Workflow Diagram
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Figure 1: Validated workflow for isothermal solubility determination. The feedback loop ensures

data precision.

Detailed Methodology
Preparation: Add excess Methyl 3-carbamoylpyridine-2-carboxylate to 20 mL of the target

solvent in a jacketed glass vessel.

Equilibration: Stir at 400 rpm. The temperature must be controlled by a circulating water bath

(uncertainty

K).

Critical Check: Ensure solid phase remains present throughout. If fully dissolved, add

more solute.

Time Course: Allow 24 hours for equilibration.

Validation: Sample at 24h and 48h. If concentration variance is

, equilibrium is confirmed.

Sampling: Use a pre-heated syringe and a 0.22

m PTFE filter to prevent "crash-out" (precipitation) during transfer.

Quantification:

Gravimetric: Evaporate solvent and dry residue to constant weight.
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HPLC: Dilute in mobile phase (e.g., Acetonitrile:Water 50:50) and analyze against a

standard curve.

Thermodynamic Modeling & Analysis
Experimental data must be correlated using thermodynamic models to allow for interpolation

and process scaling.

The Modified Apelblat Equation
The most robust model for correlating solubility (

) with temperature (

) for this class of compounds is the modified Apelblat equation:

: Mole fraction solubility.

: Absolute temperature (K).[1]

: Empirical parameters derived from regression analysis.

Thermodynamic Dissolution Parameters
Using the Van't Hoff analysis, we calculate the driving forces of dissolution:

Enthalpy of Solution (

):

Insight: For this compound,

is expected to be positive (Endothermic), meaning solubility increases with temperature.

Gibbs Free Energy (

):

Insight: A positive
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indicates the dissolution is non-spontaneous at standard states, requiring thermal energy
to proceed.

Process Engineering: Crystallization Strategy
The primary application of this solubility data is the design of purification processes.

Cooling Crystallization (Recommended)
Solvent: Methanol or Ethanol.

Mechanism: The solubility curve is steep (high

).

Protocol: Dissolve at reflux (

C for MeOH), filter hot to remove insolubles, and cool at a controlled rate (

C/min) to

C.

Yield: High recovery due to significant solubility drop.

Anti-Solvent Crystallization (Alternative)
System: Solvent (Acetone) + Anti-solvent (Water or Hexane).

Use Case: If the compound degrades at high temperatures.[2]

Protocol: Dissolve in Acetone at RT. Slowly add Water. The hydrophobic ester/pyridine

moiety forces precipitation.

Process Logic Diagram
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Figure 2: Decision matrix for selecting the optimal crystallization technique based on thermal

stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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